Magnesium sulfate
Cat. No. B147977
CAS RN:
7487-88-9
M. Wt: 122.39 g/mol
InChI Key: CSNNHWWHGAXBCP-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Magnesium Sulfate Description
Magnesium sulfate, commonly known as Epsom salt, is a chemical compound containing magnesium, sulfur, and oxygen with the formula MgSO₄. It is used in various applications, including medicine, agriculture, and industry. In the medical field, magnesium sulfate is known for its neuroprotective properties, particularly in conditions such as severe preeclampsia or eclampsia, where it acts as an anticonvulsant . It is also used in intensive care units (ICUs) for its wide range of clinical applications, including the correction of hypomagnesemia and neuroprotection .
Synthesis Analysis
The synthesis of magnesium sulfate can occur through the reaction of magnesium oxide with sulfuric acid. In a research context, magnesium sulfate can be prepared in different hydrated forms, such as magnesium hydroxide sulfate hydrate (MHSH), which is produced under hydrothermal conditions . The synthesis process is crucial for obtaining the desired stoichiometry and purity of the compound, which can be confirmed through various characterization techniques.
Molecular Structure Analysis
Magnesium sulfate exists in several hydrated forms, with the molecular structure depending on the number of water molecules associated with the compound. For instance, magnesium sulfate can crystallize with different numbers of water molecules, leading to various hydrates such as hexahydrite, starkeyite, kieserite, and epsomite . The molecular structure is characterized by the central magnesium ion coordinated by oxygen atoms from sulfate and water molecules.
Chemical Reactions Analysis
Magnesium sulfate participates in various chemical reactions, including its interaction with other ions in solutions. For example, in seawater, magnesium sulfate can form ion pairs, which are characterized by specific association constants . The compound's reactivity is also evident in its corrosion behavior in sodium sulfate solutions, where it is controlled by the presence of a thin oxide film on the magnesium surface .
Physical and Chemical Properties Analysis
The physical and chemical properties of magnesium sulfate are influenced by its molecular structure and the presence of water of hydration. The compound's solubility, thermal behavior, and electrochemical properties are of particular interest. Magnesium sulfate hydrates show different stability levels depending on temperature and water vapor pressure . The solubility of magnesium sulfate in artificial seawater has been studied to understand the extent of magnesium and sulfate ion association . Additionally, the thermal behavior of organically templated magnesium sulfates has been investigated, revealing the compound's dehydration steps and the formation of intermediate hydrates .
Case Studies
In the context of neuroprotection, magnesium sulfate has been shown to inhibit the release of inflammatory mediators in lipopolysaccharide (LPS)-activated microglia, a process mediated by inhibiting L-type calcium channels and the NF-κB signaling pathway . In the field of electrochemistry, the compatibility of magnesium sulfate with a sulfur cathode has been studied, demonstrating the potential for using magnesium metal as a rechargeable battery anode material .
Scientific Research Applications
Neuroprotection in Pediatric Traumatic Brain Injury
- Application : Magnesium sulfate has been explored as a neuroprotective agent in pediatric traumatic brain injury. Clinical trials have focused on its safety and feasibility in this context (Natale et al., 2006).
Role in Intensive Care Unit (ICU)
- Application : In ICU settings, magnesium sulfate is used for its neuroprotective properties. Its role in correcting hypomagnesaemia, which is common in critically ill patients, makes it a crucial component of ICU care (Panahi et al., 2017).
Pediatric Anesthesia
- Application : Magnesium sulfate serves as an adjuvant drug in pediatric anesthesia. It's recognized for its analgesic and muscle relaxation properties and shows potential in organ protection and reducing inflammation (Eizaga Rebollar et al., 2017).
Atherosclerosis Prevention
- Application : In diabetes-related research, magnesium sulfate has been investigated for its potential to reduce atherosclerosis plaques. It's studied for its role in inhibiting the expression of specific genes in diabetic vessels (Fazlali et al., 2018).
Building Material Conservation
- Application : Magnesium sulfate's effects on civil engineering structures and cultural heritage artifacts have been studied. It's an influential factor in the weathering and damage of historical materials and building foundations (Αικατερίνη Βαβουράκη, 2009).
Neuroprotection in Severe Status Asthmaticus
- Application : In pediatric pulmonology, magnesium sulfate has been used for treating severe status asthmaticus, focusing on its safety in prolonged infusions (Graff et al., 2019).
Tocolytic Effect in Obstetrics
- Application : Magnesium sulfate is known for its relaxant action on uterine muscle, both in pregnant and non-pregnant myometrium. This makes it a subject of interest in obstetrical research (Tica et al., 2007).
Energy Metabolism in Cerebral Ischemia
- Application : Its role in preserving cellular energy metabolism and attenuating glutamate release during cerebral ischemia has been studied, highlighting its neuroprotective effects (Lin et al., 2002).
Future Directions
Magnesium is essential for optimal immune function and regulating inflammation . Deficiency in magnesium can lead to temporary or long-term immune dysfunction . A balanced diet usually provides sufficient magnesium, but supplementation may be necessary in some cases . Excessive supplementation can have negative impacts on immune function and should be avoided .
properties
IUPAC Name |
magnesium;sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNNHWWHGAXBCP-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MgSO4, MgO4S |
Source
|
| Record name | MAGNESIUM SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | magnesium sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Magnesium_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
10034-99-8 (heptahydrate) |
Source
|
| Record name | Magnesium sulfate anhydrous | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007487889 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6042105 |
Source
|
| Record name | Magnesium sulfate anhydrous | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6042105 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, White solid with a bitter, saline taste; [ICSC], HYGROSCOPIC ODOURLESS WHITE CRYSTALS OR POWDER. |
Source
|
| Record name | Sulfuric acid magnesium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Magnesium sulfate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2073 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | MAGNESIUM SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
SOL IN 2 PARTS H2O AT 20 °C /TRIHYDRATE/, In ether, 1.16 g/100 ml at 18 °C; insoluble in acetone; soluble in alcohol and glycerin, Soluble in glycerol, In water, 360 g/l @ 20 °C, Solubility in water, 20 g/100 ml at 0 °C, 73.8 g/100 ml at 100 °C., Solubility in water, g/100ml at 20 °C: 30 (good) |
Source
|
| Record name | Magnesium sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00653 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | MAGNESIUM SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | MAGNESIUM SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
2.66 g/cu cm, Efflorescent crystals or powder; bitter, saline, cooling taste; density: 1.67; pH 6-7; soluble in water (g/100 ml): 71 @ 20 °C, 91 @ 40 °C; slightly soluble in alcohol; its aqueous soln is neutral; it loses 4 H2O @ 70-80 °C, 5 H2O @ 100 °C, 6 H2O @ 120 °C; loses last molecule of H2O @ about 250 °C; rapidly reabsorbing water when exposed to moist air; on exposure to dry air at ordinary temperatures it losses approx one H2O /Heptahydrate/, 2.66 g/cm³ |
Source
|
| Record name | MAGNESIUM SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | MAGNESIUM SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Mechanism of Action |
Magnesium is the second most plentiful cation of the intracellular fluids. It is essential for the activity of many enzyme systems and plays an important role with regard to neurochemical transmission and muscular excitability. Magnesium sulfate reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction. Additionally, Magnesium inhibits Ca2+ influx through dihydropyridine-sensitive, voltage-dependent channels. This accounts for much of its relaxant action on vascular smooth muscle., CATHARTIC ACTION RESULTS FROM FACT THAT MGSO4 IS NOT ABSORBED FROM INTESTINAL TRACT, & THUS RETAINS SUFFICIENT WATER WITHIN LUMEN OF BOWEL TO MAKE AN ISOTONIC SOLN. IN EVENT...SALT IS GIVEN IN HYPERTONIC SOLN, SOURCE OF WATER WOULD BE BODY FLUIDS, &...DEHYDRATING ACTION IS EXERTED. /HEPTAHYDRATE, USP/, EXACT MECHANISM OF.../CNS/ DEPRESSANT ACTIVITY IS NOT FULLY KNOWN; HOWEVER, EXCESS MAGNESIUM APPEARS TO DECR AMT OF ACETYLCHOLINE LIBERATED BY MOTOR NERVE IMPULSE. /HEPTAHYDRATE INJECTION USP/, Isolated myometrial strips were obtained from humans undergoing elective cesarean section at term pregnancy and Wistar albino rats on gestational days 19-21. These strips were mounted in organ baths for recording of isometric tensions. The effect of magnesium sulfate, isradipine, and ritodrine on the amplitude and frequency of spontaneous contractions was compared. ... Ritodrine (10-8-10-5 M) concentration-dependently inhibited the frequency and amplitude of spontaneous contractions of myometrial strips. At 10-4 M, tachyphylaxis of ritodrine occurred and contractions started again. Magnesium sulfate (10-7-10-4 M) inhibited the frequency but did not change the amplitude of the spontaneous contractions. Isradipine (10-7-10-4 M) had a concentration-related inhibitor effect on both the frequency and amplitude of the spontaneous contractions. The effects of magnesium sulfate, isradipine, and ritodrine were considerably similar in myometrium strips obtained from pregnant rats and humans. ... |
Source
|
| Record name | Magnesium sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00653 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | MAGNESIUM SULFATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Magnesium Sulfate | |
Color/Form |
Colorless crystalline solid, Orthorhombic crystals, Opaque powder | |
CAS RN |
7487-88-9, 18939-43-0, 68081-97-0 |
Source
|
| Record name | Magnesium sulfate anhydrous | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007487889 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Magnesium sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018939430 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, mono-C10-16-alkyl esters, magnesium salts | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068081970 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Magnesium sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00653 | |
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| Record name | Sulfuric acid magnesium salt (1:1) | |
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| Record name | Magnesium sulfate anhydrous | |
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| Record name | Magnesium sulphate | |
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| Record name | Magnesium sulphate | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MAGNESIUM SULFATE ANHYDROUS | |
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| Record name | MAGNESIUM SULFATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
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| Record name | MAGNESIUM SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Melting Point |
Decomposes @ 1124 °C |
Source
|
| Record name | Magnesium sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00653 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | MAGNESIUM SULFATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Magnesium sulfate
Reactant of Route 2
Magnesium sulfate
Reactant of Route 3
Magnesium sulfate
Reactant of Route 4
Magnesium sulfate
Reactant of Route 5
Magnesium sulfate
Reactant of Route 6
Magnesium sulfate
Citations
For This Compound
514,000
Citations
… magnesium sulfate in the prevention of eclampsia is likely multi-factorial. Magnesium sulfate … Additionally, magnesium sulfate may also protect the blood-brain barrier and limit cerebral …
Number of citations: 411
www.ahajournals.org
… , magnesium sulfate, are discussed. Evidence regarding the clinical utility of magnesium sulfate … Additionally, the current guidelines and dosing regimens for magnesium sulfate therapy …
Number of citations: 53
onlinelibrary.wiley.com
… magnesium sulfate as a treatment for TdP in three patients. Now with extended experience the role of magnesium sulfate … 1986 were treated with magnesium sulfate. There were 10 …
Number of citations: 711
www.ahajournals.org
… based on which the magnesium sulfate anesthesia was given. … of magnesium sulfate for anesthesia is currently in process, however it was determined that when magnesium sulfate is …
Number of citations: 109
medicina.lsmuni.lt
The bronchodilating effect of magnesium sulfate (MgSO 4 ) was studied in ten asthmatic patients with mild attacks. In five patients, 0.5 mmol/min of MgSO 4 was administered …
Number of citations: 276
jamanetwork.com
… In a randomized, double-blind study, 42 patients undergoing elective abdominal hysterectomy with general anesthesia received 20% magnesium sulfate or saline (control) 15 ml …
Number of citations: 462
pubs.asahq.org
… fen), and magnesium sulfate.6, 7 This report is a retronificant prolongation … A comparison of magnesium sulfate and terbutabne for the arrest of premature labor. A preliminary report, J. …
Number of citations: 190
www.sciencedirect.com
… effect of perioperative magnesium sulfate administration in 46 … The patients received either magnesium sulfate 50 mg/kg … stimulation, IV magnesium sulfate administration reduces …
Number of citations: 444
journals.lww.com
… The possibility that magnesium sulfate administered to mothers … to have been exposed to magnesium sulfate than were control … that the administration of magnesium sulfate to women at …
Number of citations: 681
www.nejm.org
… We randomly assigned women with hypertension who were admitted for delivery to receive either magnesium sulfate or phenytoin. The magnesium sulfate regimen consisted of a 10-g …
Number of citations: 682
www.nejm.org
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